Cas no 860650-60-8 (4-(3-FLUOROPHENYL)-5-METHYL-2,4-DIHYDRO-3H-1,2,4-TRIAZOL-3-ONE)

• Product Name: 4-(3-FLUOROPHENYL)-5-METHYL-2,4-DIHYDRO-3H-1,2,4-TRIAZOL-3-ONE
• CAS No: 860650-60-8
• MF: C₉H₈FN₃O
• MW: 193.177724838257
• MDL: MFCD03787480
• CID: 5225068
• Update Time: 2025-07-23

4-(3-FLUOROPHENYL)-5-METHYL-2,4-DIHYDRO-3H-1,2,4-TRIAZOL-3-ONE Chemical and Physical Properties

Names and Identifiers

• 4-(3-FLUOROPHENYL)-5-METHYL-2,4-DIHYDRO-3H-1,2,4-TRIAZOL-3-ONE
• 4-(3-fluorophenyl)-3-methyl-4,5-dihydro-1H-1,2,4-triazol-5-one

• MDL： MFCD03787480
• Inchi： 1S/C9H8FN3O/c1-6-11-12-9(14)13(6)8-4-2-3-7(10)5-8/h2-5H,1H3,(H,12,14)
• InChI Key： NCYRTZWLGKYUHY-UHFFFAOYSA-N
• SMILES： CC1N(C2C=CC=C(F)C=2)C(=O)NN=1

Additional information on 4-(3-FLUOROPHENYL)-5-METHYL-2,4-DIHYDRO-3H-1,2,4-TRIAZOL-3-ONE

Comprehensive Overview of 4-(3-Fluorophenyl)-5-methyl-2,4-dihydro-3H-1,2,4-triazol-3-one (CAS No. 860650-60-8)

The compound 4-(3-Fluorophenyl)-5-methyl-2,4-dihydro-3H-1,2,4-triazol-3-one (CAS No. 860650-60-8) is a fluorinated heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a 1,2,4-triazol-3-one core substituted with a 3-fluorophenyl group and a methyl moiety, makes it a versatile intermediate for synthesizing bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, given the rising demand for fluorinated pharmaceuticals and small-molecule inhibitors.

In recent years, the scientific community has focused on fluorine-containing compounds due to their enhanced metabolic stability and bioavailability. The presence of the 3-fluorophenyl group in this compound aligns with the trend of incorporating fluorine atoms into drug candidates to improve their pharmacokinetic properties. This molecule is often explored in the context of kinase inhibitors and central nervous system (CNS) therapeutics, areas where precision medicine and targeted therapies are gaining traction.

From a synthetic chemistry perspective, 4-(3-Fluorophenyl)-5-methyl-2,4-dihydro-3H-1,2,4-triazol-3-one serves as a key building block for constructing more complex molecules. Its triazolone scaffold is known to interact with various biological targets, making it valuable for designing enzyme inhibitors and receptor modulators. The compound’s CAS No. 860650-60-8 is frequently referenced in patent literature, highlighting its industrial relevance.

Environmental and regulatory considerations also play a role in the compound’s applications. With increasing scrutiny on sustainable chemistry and green synthesis, researchers are optimizing routes to produce this molecule with minimal waste and energy consumption. Its fluorinated nature necessitates careful handling to align with environmental safety standards, a topic widely discussed in modern chemical manufacturing.

The demand for high-purity intermediates like 4-(3-Fluorophenyl)-5-methyl-2,4-dihydro-3H-1,2,4-triazol-3-one has surged, driven by advancements in high-throughput screening and combinatorial chemistry. Laboratories and pharmaceutical companies prioritize reliable suppliers who can provide this compound with stringent quality control, ensuring reproducibility in drug development pipelines.

In summary, CAS No. 860650-60-8 represents a critical tool in modern medicinal chemistry, bridging the gap between academic research and industrial applications. Its structural features and functional groups make it a focal point for innovation in drug design and material science, addressing both current challenges and future opportunities in the field.